Cas no 2172598-85-3 (3-propyl-5,6,7,8-tetrahydro-1,6-naphthyridine)
3-propyl-5,6,7,8-tetrahydro-1,6-naphthyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-propyl-5,6,7,8-tetrahydro-1,6-naphthyridine
- EN300-1645874
- 2172598-85-3
-
- Inchi: 1S/C11H16N2/c1-2-3-9-6-10-8-12-5-4-11(10)13-7-9/h6-7,12H,2-5,8H2,1H3
- InChI Key: KOFLSLXHTHXRAD-UHFFFAOYSA-N
- SMILES: N1CCC2C(=CC(=CN=2)CCC)C1
Computed Properties
- Exact Mass: 176.131348519g/mol
- Monoisotopic Mass: 176.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 24.9Ų
3-propyl-5,6,7,8-tetrahydro-1,6-naphthyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1645874-50mg |
3-propyl-5,6,7,8-tetrahydro-1,6-naphthyridine |
2172598-85-3 | 50mg |
$1200.0 | 2023-09-22 | ||
| Enamine | EN300-1645874-100mg |
3-propyl-5,6,7,8-tetrahydro-1,6-naphthyridine |
2172598-85-3 | 100mg |
$1257.0 | 2023-09-22 | ||
| Enamine | EN300-1645874-250mg |
3-propyl-5,6,7,8-tetrahydro-1,6-naphthyridine |
2172598-85-3 | 250mg |
$1315.0 | 2023-09-22 | ||
| Enamine | EN300-1645874-500mg |
3-propyl-5,6,7,8-tetrahydro-1,6-naphthyridine |
2172598-85-3 | 500mg |
$1372.0 | 2023-09-22 | ||
| Enamine | EN300-1645874-1000mg |
3-propyl-5,6,7,8-tetrahydro-1,6-naphthyridine |
2172598-85-3 | 1000mg |
$1429.0 | 2023-09-22 | ||
| Enamine | EN300-1645874-2500mg |
3-propyl-5,6,7,8-tetrahydro-1,6-naphthyridine |
2172598-85-3 | 2500mg |
$2800.0 | 2023-09-22 | ||
| Enamine | EN300-1645874-5000mg |
3-propyl-5,6,7,8-tetrahydro-1,6-naphthyridine |
2172598-85-3 | 5000mg |
$4143.0 | 2023-09-22 | ||
| Enamine | EN300-1645874-10000mg |
3-propyl-5,6,7,8-tetrahydro-1,6-naphthyridine |
2172598-85-3 | 10000mg |
$6144.0 | 2023-09-22 | ||
| Enamine | EN300-1645874-0.05g |
3-propyl-5,6,7,8-tetrahydro-1,6-naphthyridine |
2172598-85-3 | 0.05g |
$1200.0 | 2023-05-26 | ||
| Enamine | EN300-1645874-0.1g |
3-propyl-5,6,7,8-tetrahydro-1,6-naphthyridine |
2172598-85-3 | 0.1g |
$1257.0 | 2023-05-26 |
3-propyl-5,6,7,8-tetrahydro-1,6-naphthyridine Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 3-propyl-5,6,7,8-tetrahydro-1,6-naphthyridine
3-Propyl-5,6,7,8-Tetrahydro-1,6-Naphthyridine (CAS No. 2172598-85-3)
3-Propyl-5,6,7,8-tetrahydro-1,6-naphthyridine (CAS No. 2172598-85-3) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of naphthyridines, which are bicyclic aromatic heterocycles with two nitrogen atoms in the ring system. The presence of the propyl group at the 3-position and the tetrahydro substitution pattern at positions 5,6,7, and 8 introduces a fascinating interplay between aromaticity and saturated structures. This combination makes it a versatile molecule with potential applications in drug design and material science.
The structure of 3-propyl-5,6,7,8-tetrahydro-1,6-naphthyridine is characterized by a naphthyridine core with a partially saturated ring system. The naphthyridine moiety consists of two fused rings: one aromatic six-membered ring containing two nitrogen atoms and another partially saturated six-membered ring. The propyl group attached at the 3-position introduces steric bulk and potentially influences the molecule's electronic properties. This structural feature is particularly interesting for researchers exploring the relationship between molecular architecture and biological activity.
Recent studies have highlighted the potential of naphthyridine derivatives as scaffolds for drug development. For instance, researchers have reported that certain naphthyridine-based compounds exhibit promising anti-inflammatory and antioxidant properties. These findings suggest that 3-propyl-5,6,7,8-tetrahydro-1,6-naphthyridine could serve as a lead compound for developing novel therapeutic agents targeting chronic inflammatory diseases or oxidative stress-related conditions.
In terms of synthesis, several routes have been explored to prepare 3-propyl-5,6,7,8-tetrahydro-1,6-naphthyridine. One common approach involves the cyclization of appropriately substituted amino alcohols or diamines under specific reaction conditions. The choice of starting materials and reaction conditions significantly influences the yield and purity of the final product. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, making it more accessible for large-scale production.
The chemical stability of 3-propyl-5,6,7,8-tetrahydro-1,naphthyridine has also been a topic of interest. Studies have shown that this compound exhibits moderate stability under ambient conditions but may undergo degradation under harsh conditions such as high temperatures or strong acidic/basic environments. Understanding its stability is crucial for its storage and transportation in industrial settings.
In addition to its chemical properties,3-propyl-5,naphthyridine's biological activity has been extensively studied. Preclinical experiments have demonstrated that this compound possesses moderate cytotoxicity against certain cancer cell lines. Furthermore,in vitro assays have revealed its potential to inhibit key enzymes involved in inflammatory pathways. These findings underscore its potential as a lead compound for anti-cancer drug development.
The application of computational chemistry tools has provided deeper insights into the electronic structure and reactivity ofnaphthyridines. Quantum mechanical calculations have revealed that the conjugated π-system innaphthyridines, includingCAS No., contributes significantly to their electronic properties. This understanding is valuable for designing derivatives with enhanced biological activity or improved pharmacokinetic profiles.
In conclusion,CAS No., also known asnaphthylene derivative, represents an exciting area of research with diverse applications across multiple disciplines. Its unique structure offers opportunities for both fundamental studies and practical applications in drug discovery and material science. As research continues to unfold,CAS No.'s role in advancing chemical science will undoubtedly grow more prominent.
2172598-85-3 (3-propyl-5,6,7,8-tetrahydro-1,6-naphthyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)